N-(2,3-dichlorophenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-(3,4-dimethyl-6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C14H13Cl2N3O2/c1-8-6-13(21)19(18-9(8)2)7-12(20)17-11-5-3-4-10(15)14(11)16/h3-6H,7H2,1-2H3,(H,17,20)
• InChI Key: NHJPESDOQOVJCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(N=C1C)CC(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C14H13Cl2N3O2
• Molecular Weight: 326.2 g/mol

Description

N-(2,3-dichlorophenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that is involved in the regulation of cellular energy metabolism, apoptosis, and neuroinflammation. DPA-714 has been extensively studied for its potential applications in the diagnosis and treatment of various diseases.

Mechanism of Action

N-(2,3-dichlorophenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide binds to TSPO, which is located on the outer mitochondrial membrane. TSPO is involved in the transport of cholesterol into the mitochondria, which is important for the synthesis of steroid hormones. In addition, TSPO is involved in the regulation of cellular energy metabolism and apoptosis. By binding to TSPO, this compound can modulate these processes, which may have therapeutic implications for various diseases.
Biochemical and physiological effects:
This compound has been shown to modulate various biochemical and physiological processes, including inflammation, oxidative stress, and cell death. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of neuroinflammatory diseases. In addition, this compound has been shown to reduce oxidative stress and cell death in various cell types, including neurons and glial cells.

Advantages and Limitations for Lab Experiments

N-(2,3-dichlorophenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide has several advantages for use in lab experiments. It has high affinity and selectivity for TSPO, which makes it a valuable tool for studying the role of TSPO in various biological processes. In addition, it has been shown to have low toxicity and good pharmacokinetic properties, which make it suitable for in vivo studies. However, there are also limitations to the use of this compound in lab experiments. It is a synthetic compound, which may limit its relevance to natural biological systems. In addition, its effects may be dependent on the experimental conditions, such as the concentration and duration of exposure.

Future Directions

There are several future directions for the use of N-(2,3-dichlorophenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide in scientific research. One potential application is in the diagnosis and treatment of neuroinflammatory diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This compound may be used as a diagnostic tool to detect changes in TSPO expression in these diseases, which may provide insights into their pathogenesis. In addition, this compound may be used as a therapeutic agent to modulate TSPO activity and reduce inflammation and oxidative stress. Another potential application is in the study of mitochondrial function and energy metabolism. TSPO is involved in the transport of cholesterol into the mitochondria, which is important for the synthesis of steroid hormones. This compound may be used to study the role of TSPO in these processes and its implications for various diseases.

Synthesis Methods

The synthesis of N-(2,3-dichlorophenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide involves several steps, including the condensation of 2,3-dichlorophenylacetic acid with 3,4-dimethyl-6-aminopyridazine, followed by acylation with acetyl chloride. The final product is obtained after several purification steps, including recrystallization and column chromatography.

Scientific Research Applications

N-(2,3-dichlorophenyl)-2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)acetamide has been used extensively in scientific research for its potential applications in the diagnosis and treatment of various diseases. It has been shown to have high affinity and selectivity for TSPO, making it a valuable tool for studying the role of TSPO in various biological processes. This compound has been used in preclinical studies to investigate its potential applications in the diagnosis and treatment of neuroinflammatory diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.